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Compound of Interest

Compound Name: Ucph-101
CAS No.: 1118460-77-7
Cat. No.: B1683363
Get Quote
. J

Researchers and drug development professionals handling UCPH-101 must adhere to strict
disposal protocols to ensure laboratory safety and environmental compliance. This guide
provides essential information based on available safety data to manage the disposal of
UCPH-101, a selective inhibitor of the excitatory amino acid transporter subtype 1 (EAAT1).
The primary directive for disposal is to act in accordance with local, state, and federal
regulations.

Immediate Safety and Disposal Procedures

The Safety Data Sheet (SDS) for UCPH-101 mandates that the disposal of the substance and
its container must be in accordance with all applicable local, state, and federal regulations[1]. It
Is crucial to consult with your institution's Environmental Health and Safety (EHS) department
to ensure full compliance.

Key Disposal Information
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Parameter

Guideline

Source

Primary Disposal Guideline

Dispose of contents and
container in accordance with
local, state, and federal

regulations.

SDS[1]

Contaminated Materials

Absorb solutions with finely-
powdered liquid-binding
material (e.g., diatomite,

universal binders).

SDSJ[1]

Surface Decontamination

Decontaminate surfaces and
equipment by scrubbing with

alcohol.

SDSJ1]

Waste Management

Conduct recycling or disposal
through a licensed waste

disposal contractor.

[2]

Spill Response

Avoid dispersal of spilled
material and runoff into soil,
waterways, drains, and

sewers.

Experimental Protocol: General Disposal Workflow

While specific protocols are dictated by local regulations, the following general workflow

outlines the necessary steps for the proper disposal of UCPH-101 waste.

o Consult Local Regulations: Before beginning any process, contact your institution's EHS

office to obtain specific instructions for chemical waste disposal.

e Segregate Waste: Isolate all UCPH-101 waste, including pure compound, solutions, and

contaminated labware (e.g., pipette tips, gloves, containers).

o Contain Liquid Waste: For solutions containing UCPH-101, absorb the liquid using an inert,

non-combustible absorbent material.
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o Package Waste: Place the absorbed material and any solid UCPH-101 waste into a
designated, properly labeled hazardous waste container. Ensure the container is sealed to

prevent leaks.

o Decontaminate: Clean all contaminated surfaces and non-disposable equipment by
thoroughly scrubbing with alcohol. Collect the cleaning materials (e.g., wipes) and dispose of

them as hazardous waste.

o Arrange for Pickup: Follow your institution's procedures to arrange for the pickup and final

disposal of the hazardous waste by a licensed contractor.

UCPH-101 Disposal Decision Workflow

The following diagram illustrates the logical steps for determining the correct disposal
procedure for UCPH-101.

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1683363/docs?utm_src=pdf-body#proper-disposal-of-ucph-101-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1683363/docs?utm_src=pdf-body#proper-disposal-of-ucph-101-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1683363/docs?utm_src=pdf-body#proper-disposal-of-ucph-101-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683363?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

i

(Consult Institutional EHS for Specific Guidelines)

i

Is the waste liquid?

Yes

Gbsorb with inert material (e.qg., diatomiteD No

i :

Gackage solid waste in a labeled hazardous waste containeD

i

Gecontaminate surfaces and equipment with alcohoD

i

(Collect all contaminated materials for disposaD

i

Grrange for waste pickup by a licensed contractoD

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1683363/docs?utm_src=pdf-body-img#proper-disposal-of-ucph-101-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683363?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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